Cas no 824938-01-4 (Benzenecarbothioic acid, 2,6-dichloro-,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]phenyl] ester)

• Product name: Benzenecarbothioic acid, 2,6-dichloro-,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]phenyl] ester
• CAS No: 824938-01-4
• MF: C₁₇H₁₄Cl₂N₂O₃S
• MW: 397.275660991669
• CID: 690380

Benzenecarbothioic acid, 2,6-dichloro-,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]phenyl] ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2,6-dichloro-,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]phenyl] ester
• Benzenecarbothioic acid, 2,6-dichloro-, S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]phenyl] ester

• Inchi： 1S/C17H14Cl2N2O3S/c18-11-5-3-6-12(19)15(11)17(24)25-13-7-2-1-4-10(13)16(23)21-9-8-14(20)22/h1-7H,8-9H2,(H2,20,22)(H,21,23)
• InChI Key： JPJNSLUZYVSCBH-UHFFFAOYSA-N
• SMILES： C1(C(SC2=CC=CC=C2C(NCCC(N)=O)=O)=O)=C(Cl)C=CC=C1Cl

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 659.3±55.0 °C(Predicted)
• pka: 13.87±0.46(Predicted)